Cas no 2649004-88-4 (KRAS G12C inhibitor 28)

• Product Name: KRAS G12C inhibitor 28
• CAS No: 2649004-88-4
• MF: C₃₃H₃₆F₂N₅O₄P
• MW: 635.640615463257
• CID: 5517467
• PubChem ID: 156443495
• Update Time: 2025-08-05

KRAS G12C inhibitor 28 Chemical and Physical Properties

Names and Identifiers

• Pyrido[2,3-d]pyrimidin-2(1H)-one, 1-[4-(dimethylphosphinyl)-2-methyl-6-(1-methylethyl)phenyl]-6-fluoro-7-(2-fluoro-6-hydroxyphenyl)-4-[(2S)-2-methyl-4-(1-oxo-2-propen-1-yl)-1-piperazinyl]-
• KRAS G12C inhibitor 28
• HY-142460
• DA-74790
• 2649004-88-4
• 1-(4-dimethylphosphoryl-2-methyl-6-propan-2-ylphenyl)-6-fluoro-7-(2-fluoro-6-hydroxyphenyl)-4-[(2S)-2-methyl-4-prop-2-enoylpiperazin-1-yl]pyrido[2,3-d]pyrimidin-2-one
• SCHEMBL23460319
• CS-0372433

• Inchi： 1S/C33H36F2N5O4P/c1-8-27(42)38-12-13-39(20(5)17-38)31-23-16-25(35)29(28-24(34)10-9-11-26(28)41)36-32(23)40(33(43)37-31)30-19(4)14-21(45(6,7)44)15-22(30)18(2)3/h8-11,14-16,18,20,41H,1,12-13,17H2,2-7H3/t20-/m0/s1
• InChI Key： AULVAQHFJPQQED-FQEVSTJZSA-N
• SMILES： C1(=O)N=C(N2CCN(C(=O)C=C)C[C@@H]2C)C2=CC(F)=C(C3=C(O)C=CC=C3F)N=C2N1C1=C(C(C)C)C=C(P(C)(C)=O)C=C1C

Computed Properties

• Exact Mass: 635.24729797g/mol
• Monoisotopic Mass: 635.24729797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 45
• Rotatable Bond Count: 6
• Complexity: 1210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 106Ų

Additional information on KRAS G12C inhibitor 28

Introduction to KRAS G12C Inhibitor 28 (CAS No. 2649004-88-4)

KRAS G12C Inhibitor 28, a potent and selective inhibitor targeting the KRAS G12C mutation, represents a significant advancement in the field of targeted cancer therapy. This compound, identified by its chemical abstracts service number CAS No. 2649004-88-4, has garnered considerable attention due to its promising preclinical and clinical results. The KRAS G12C mutation is a well-documented driver in various cancers, particularly non-small cell lung cancer (NSCLC), making inhibitors like KRAS G12C Inhibitor 28 crucial for developing novel treatment strategies.

The development of KRAS G12C inhibitors has been hampered by the highly dynamic and hydrophobic nature of the KRAS protein's switch II pocket. However, significant breakthroughs have been achieved with the discovery of covalent inhibitors that form stable bonds with the mutated residue C12. KRAS G12C Inhibitor 28 exemplifies this innovation by binding covalently to the C12 residue, thereby irreversibly inhibiting the mutant protein's function. This mechanism not only ensures prolonged inhibition but also enhances selectivity against wild-type KRAS.

Recent studies have highlighted the efficacy of KRAS G12C Inhibitor 28 in preclinical models. For instance, research published in Science demonstrated that this inhibitor effectively suppresses tumor growth in mouse models of NSCLC carrying the KRAS G12C mutation. The study revealed that KRAS G12C Inhibitor 28 not only inhibits mutant KRAS but also modulates downstream signaling pathways, including MAPK and PI3K/AKT, which are critical for cancer cell proliferation and survival.

The compound's structure, characterized by a unique scaffold designed to interact specifically with the mutated residue C12, has been a subject of extensive molecular modeling and computational studies. These studies have provided valuable insights into the binding interactions between KRAS G12C Inhibitor 28 and the target protein. The high-resolution crystal structures of the inhibitor bound to KRAS have been instrumental in understanding its mechanism of action and have guided further optimization efforts.

One of the most striking features of KRAS G12C Inhibitor 28 is its potential to overcome acquired resistance mechanisms commonly observed with other targeted therapies. Resistance to initial treatment often arises from secondary mutations or altered signaling pathways. Preliminary data suggest that KRAS G12C Inhibitor 28 can mitigate these resistance mechanisms by its covalent binding mode, which prevents the protein from reverting to its active form even in the presence of resistance mutations.

The pharmacokinetic properties of KRAS G12C Inhibitor 28 have also been thoroughly evaluated in preclinical studies. The compound exhibits favorable solubility and metabolic stability, allowing for once-daily dosing regimens in clinical trials. This dosing schedule enhances patient compliance and improves overall treatment outcomes. Additionally, preliminary toxicology studies have shown thatKRAS G12C Inhibitor 28 is well-tolerated at therapeutic doses, with minimal off-target effects.

The clinical development pipeline forKRAS G12C Inhibitor 28 is progressing rapidly, with multiple Phase I/II trials underway in patients with advanced NSCLC and other cancers harboringKRAS G12C mutations. Early results from these trials are highly encouraging, demonstrating significant tumor shrinkage and prolonged progression-free survival in patients who had previously received multiple lines of chemotherapy. These findings have generated considerable excitement within the oncology community and have positionedKRAS G12C Inhibitor 28 as a potential game-changer in cancer treatment.

The future development ofKRAS G12C Inhibitor 28 will likely focus on optimizing its pharmacological properties further and expanding its therapeutic applications to other cancer types. Combination therapies involvingKRAS G12C inhibitors with other targeted agents or immunotherapy are also being explored to enhance treatment efficacy and overcome resistance mechanisms more effectively.

In conclusion,KRAS G12C Inhibitor 28 (CAS No. 2649004-88-4) represents a groundbreaking advancement in targeted cancer therapy. Its ability to covalently inhibit mutantKRAS proteins offers a novel approach to treating cancers driven byKRAS G12C mutations. With promising preclinical and early clinical results,KRAS G12C Inhibitor 28 holds great promise for improving outcomes for patients with advanced cancers.